2-benzyl-1H-naphtho[2,3-g]indazole-3,6,11(2H)-trione

• IUPAC Name: 2-benzyl-1H-naphtho[2,3-g]indazole-3,6,11-trione
• InChI: InChI=1S/C22H14N2O3/c25-20-14-8-4-5-9-15(14)21(26)18-16(20)10-11-17-19(18)23-24(22(17)27)12-13-6-2-1-3-7-13/h1-11,23H,12H2
• InChI Key: ANMNTQXZCKEMQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(N2)C4=C(C=C3)C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C22H14N2O3
• Molecular Weight: 354.4 g/mol

Description

Indazoles are a type of heterocyclic aromatic organic compound, which have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. Several recently marketed drugs contain an indazole structural motif.

Synthesis Analysis

The synthesis of indazoles has been a subject of research for many years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazoles have two nitrogen atoms in the benzene ring, one of which is part of a pyrazole ring. There are three tautomeric forms of indazoles: 1H-, 2H-, and 3H-indazole.

Chemical Reactions Analysis

Indazoles can be synthesized through various chemical reactions. For instance, a palladium-catalyzed intramolecular amination enables the synthesis of various 2-aryl-2H-indazoles from N-aryl-N-(o-bromobenzyl)hydrazines.

Mechanism of Action

Target of Action

Indazole-containing heterocyclic compounds are known to have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

It is known that indazole derivatives interact with their targets, leading to changes in cellular processes

Biochemical Pathways

Indazole derivatives are known to affect various biochemical pathways, leading to their diverse bioactivities .

Result of Action

Indazole derivatives are known to have diverse bioactivities, suggesting they have multiple molecular and cellular effects .

Future Directions

The future research directions in the field of indazole derivatives are vast and promising. Researchers are continuously exploring new synthetic approaches to indazoles and investigating their potential medicinal applications.